Cas no 1341116-05-9 ((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methanol)

• Product Name: (3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methanol
• CAS No: 1341116-05-9
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• MDL: MFCD18878758
• CID: 5188494
• Update Time: 2025-06-08

(3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methanol
• [3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methanol

• MDL： MFCD18878758
• Inchi： 1S/C9H7FN2O2/c10-7-4-2-1-3-6(7)9-11-8(5-13)14-12-9/h1-4,13H,5H2
• InChI Key： QGOCCMYPJZPZMI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NOC(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 1.1
• Topological Polar Surface Area: 59.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on (3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methanol

Comprehensive Overview of (3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methanol (CAS No. 1341116-05-9)

(3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methanol is a fluorinated heterocyclic compound featuring a 1,2,4-oxadiazole core, which has garnered significant attention in pharmaceutical and agrochemical research. With the CAS registry number 1341116-05-9, this compound is recognized for its potential applications in drug discovery, particularly as a building block for bioactive molecules. The presence of the fluorophenyl moiety enhances its metabolic stability and lipophilicity, making it a valuable scaffold in medicinal chemistry.

Recent studies highlight the growing interest in 1,2,4-oxadiazole derivatives due to their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The methanol functional group in this compound further allows for derivatization, enabling the synthesis of esters, ethers, or other modified structures. Researchers are actively exploring its role in targeting enzymes like COX-2 or kinases, aligning with the current trend of precision medicine and small-molecule therapeutics.

From a synthetic chemistry perspective, CAS No. 1341116-05-9 is often synthesized via cyclization reactions between amidoximes and carboxylic acid derivatives. Its structural uniqueness has also sparked interest in catalysis and material science, where fluorinated compounds are prized for their electronic properties. Environmental considerations, such as green chemistry and sustainable synthesis, are increasingly applied to its production to minimize waste and energy consumption.

In the context of AI-driven drug discovery, this compound is frequently cited in virtual screening libraries due to its drug-like properties. Computational tools predict its bioavailability and toxicity profiles, addressing common user queries like "oxadiazole solubility" or "fluorophenyl pharmacokinetics." Such data is crucial for researchers optimizing lead compounds in early-stage development.

Industrial applications of (3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methanol extend to agrochemicals, where its derivatives may act as herbicides or fungicides. The fluorine atom enhances binding affinity to biological targets, a feature leveraged in modern pesticide design. Regulatory compliance and safety assessments remain critical, with studies focusing on its environmental degradation and ecotoxicology.

As the demand for heterocyclic compounds rises, CAS 1341116-05-9 exemplifies innovation in organic synthesis. Its versatility underscores its relevance in answering trending search terms like "oxadiazole medicinal uses" or "fluorinated scaffold advantages." Future research may explore its role in bioimaging or proteolysis-targeting chimeras (PROTACs), reflecting the dynamic landscape of chemical biology.